Cas no 15625-88-4 (Ethanone,1-(1H-1,2,4-triazol-1-yl)-)

• Product Name: Ethanone,1-(1H-1,2,4-triazol-1-yl)-
• CAS No: 15625-88-4
• MF: C₄H₅N₃O
• MW: 111.101999998093
• MDL: MFCD18807045
• CID: 204420
• PubChem ID: 27422
• Update Time: 2025-06-08

Ethanone,1-(1H-1,2,4-triazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(1H-1,2,4-triazol-1-yl)-
• 1-(1,2,4-triazol-1-yl)ethanone
• 1-(1H-1,2,4-Triazol-1-yl)ethan-1-one
• 1H-1,2,4-Triazole,1-acetyl-(6CI,7CI,8CI,9CI)
• 1-Acetyl-1,2,4-triazole
• 1-Acetyl-1H-1,2,4-triazole
• InChI=1/C4H5N3O/c1-4(8)7-3-5-2-6-7/h2-3H,1H
• CS-0447429
• Ethanone, 1-(1H-1,2,4-triazol-1-yl)-
• SCHEMBL9427893
• 15625-88-4
• EN300-6478866
• FK-0043
• 1-(1H-1,2,4-Triazol-1-yl)ethanone
• E84466
• YSCK0318
• DTXSID70166066
• MFCD18807045
• AKOS026674963
• 1-[1,2,4]Triazol-1-ylethanone
• GLGDTYAVPSJOSQ-UHFFFAOYSA-N
• 1H-1,2,4-triazole, 1-acetyl-
• N-acetyl-1,2,4-triazol

• MDL： MFCD18807045
• Inchi： 1S/C4H5N3O/c1-4(8)7-3-5-2-6-7/h2-3H,1H3
• InChI Key： GLGDTYAVPSJOSQ-UHFFFAOYSA-N
• SMILES： O=C(C)N1C=NC=N1

Computed Properties

• Exact Mass: 111.04335
• Monoisotopic Mass: 111.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.8A^2
• XLogP3: -0.1

Experimental Properties

• Density: 1.31
• Boiling Point: 241.6°Cat760mmHg
• Flash Point: 99.9°C
• Refractive Index: 1.604
• PSA: 47.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on Ethanone,1-(1H-1,2,4-triazol-1-yl)-

Recent Advances in the Study of Ethanone,1-(1H-1,2,4-triazol-1-yl)- (CAS: 15625-88-4) in Chemical Biology and Pharmaceutical Research

Ethanone,1-(1H-1,2,4-triazol-1-yl)- (CAS: 15625-88-4) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by the presence of a triazole ring, has been investigated for its role in drug discovery, particularly in the development of antifungal and antimicrobial agents. The unique structural features of this molecule make it a promising candidate for further exploration in medicinal chemistry.

Recent studies have focused on the synthesis and biological evaluation of Ethanone,1-(1H-1,2,4-triazol-1-yl)- derivatives. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications to the triazole moiety could enhance the compound's antifungal activity against Candida albicans. The research team employed a combination of computational modeling and in vitro assays to identify key structural determinants of efficacy, paving the way for the design of more potent derivatives.

Another significant development involves the use of Ethanone,1-(1H-1,2,4-triazol-1-yl)- as a building block in the synthesis of novel heterocyclic compounds. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported the successful incorporation of this compound into a series of triazole-containing hybrids, which exhibited dual activity as both antifungal and anti-inflammatory agents. This multifunctional approach highlights the versatility of 15625-88-4 in drug design.

In addition to its antimicrobial properties, Ethanone,1-(1H-1,2,4-triazol-1-yl)- has shown promise in cancer research. A recent preclinical study investigated its potential as a small-molecule inhibitor of protein-protein interactions involved in oncogenic signaling pathways. The results, published in Cancer Research, suggest that this compound could serve as a lead structure for the development of targeted cancer therapies.

The pharmacokinetic profile of Ethanone,1-(1H-1,2,4-triazol-1-yl)- has also been a subject of investigation. A 2023 ADMET study revealed favorable absorption and distribution characteristics, though metabolism studies indicated the need for further optimization to improve metabolic stability. These findings are crucial for advancing the compound through the drug development pipeline.

Looking forward, researchers are exploring the potential of 15625-88-4 in combination therapies and as part of drug delivery systems. Its chemical properties make it amenable to conjugation with nanoparticles and other drug carriers, opening new possibilities for targeted delivery and enhanced therapeutic efficacy. The compound's versatility continues to make it a valuable tool in chemical biology and a promising candidate for pharmaceutical development.